Cas no 2680671-05-8 (2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid
• CAS No: 2680671-05-8
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5646468
• PubChem ID: 165906783
• Update Time: 2025-05-19

2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276858
• 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid
• 2680671-05-8

• Inchi： 1S/C11H17N3O3/c1-7(15)12-9-5-8(11(2,3)4)13-14(9)6-10(16)17/h5H,6H2,1-4H3,(H,12,15)(H,16,17)
• InChI Key： XNDCDZSTABMKHQ-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(C(C)(C)C)=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid

Recent Advances in the Study of 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid (CAS: 2680671-05-8)

The compound 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid (CAS: 2680671-05-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid, which make it a promising candidate for targeting specific biological pathways. The tert-butyl group and the acetamido moiety contribute to its stability and bioavailability, while the acetic acid functional group enhances its solubility and interaction with biological targets. These properties have been explored in the context of inflammation and cancer research, where the compound has shown inhibitory effects on key enzymes and receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The compound's selectivity for COX-2 over COX-1 suggests a reduced risk of gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for developing safer anti-inflammatory agents.

Another area of interest is the compound's potential role in oncology. Preliminary in vitro studies have shown that 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid can induce apoptosis in certain cancer cell lines by modulating the activity of apoptosis-related proteins. Researchers are now investigating its mechanism of action and optimizing its structure to enhance efficacy and reduce toxicity. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which provide insights into the compound's binding interactions with target proteins.

The synthesis of 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid has also been refined in recent years. A 2022 patent application describes an improved synthetic route that increases yield and purity while reducing production costs. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been evaluated, confirming its suitability for oral administration.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid requires further optimization to improve its half-life and tissue distribution. Moreover, its potential off-target effects and long-term safety need to be thoroughly assessed in animal models and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and accelerate the translation of this compound into therapeutic applications.

In conclusion, 2-(3-tert-butyl-5-acetamido-1H-pyrazol-1-yl)acetic acid (CAS: 2680671-05-8) represents a promising scaffold for drug development, with demonstrated activity in inflammation and cancer research. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential in other disease areas. The compound's unique structural features and biological activity make it a valuable subject of investigation for researchers in the chemical biology and medicinal chemistry fields.